Cas no 2172076-78-5 (1-(butan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(butan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172076-78-5
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 6023707
• PubChem ID: 165765393
• Update Time: 2025-06-09

1-(butan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide
• 2172076-78-5
• EN300-1594212

• Inchi： 1S/C10H18N4O2/c1-4-7(2)14-8(5-6-16-3)9(10(11)15)12-13-14/h7H,4-6H2,1-3H3,(H2,11,15)
• InChI Key： WVOQUJPAADMNMO-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(C(N)=O)N=NN1C(C)CC

Computed Properties

• Exact Mass: 226.14297583g/mol
• Monoisotopic Mass: 226.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 83Ų

Additional information on 1-(butan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Analysis of 1-(butan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172076-78-5)

The compound 1-(butan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172076-78-5) is a structurally unique 1,2,3-triazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a butan-2-yl substituent with a 2-methoxyethyl group, linked to a triazole-carboxamide core. This configuration imparts distinct physicochemical properties, making it a promising candidate for drug discovery and material science applications.

Recent studies highlight the growing interest in triazole-based compounds due to their versatility in medicinal chemistry. The 1H-1,2,3-triazole moiety, in particular, is renowned for its metabolic stability and ability to participate in hydrogen bonding, which enhances bioavailability. Researchers are actively exploring 1-(butan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide as a potential scaffold for designing novel enzyme inhibitors or receptor modulators, aligning with the current trend of targeting small-molecule therapeutics.

From a synthetic perspective, the compound’s carboxamide group offers opportunities for further derivatization, a feature highly sought after in combinatorial chemistry. Its CAS No. 2172076-78-5 serves as a critical identifier in chemical databases, facilitating patent searches and regulatory compliance. Industry professionals frequently query its synthesis protocols, solubility profiles, and toxicity data, reflecting its relevance in preclinical development.

Environmental and sustainability concerns have also driven interest in green chemistry approaches for synthesizing such compounds. The 2-methoxyethyl side chain, for instance, may influence biodegradability—a hotspot topic in eco-friendly drug design. Computational chemists are leveraging AI-driven molecular modeling to predict its interactions with biological targets, addressing common search queries like "triazole carboxamide docking studies" or "optimization of methoxyethyl substituents."

In summary, 1-(butan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide exemplifies the convergence of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to sustainable materials—underscore its value as a research tool, while its CAS No. 2172076-78-5 ensures traceability in global scientific endeavors.